molecular formula C10H19NO2 B071116 Methyl 1-amino-1-cyclooctanecarboxylate CAS No. 183429-68-7

Methyl 1-amino-1-cyclooctanecarboxylate

Cat. No. B071116
M. Wt: 185.26 g/mol
InChI Key: LLDGFHBTNMXXOL-UHFFFAOYSA-N
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Description

Methyl 1-amino-1-cyclooctanecarboxylate is a chemical compound with the molecular formula C10H19NO2 . It has a molecular weight of 185.26 g/mol . The IUPAC name for this compound is methyl 1-aminocyclooctane-1-carboxylate .


Molecular Structure Analysis

The InChI string for Methyl 1-amino-1-cyclooctanecarboxylate is InChI=1S/C10H19NO2/c1-13-9(12)10(11)7-5-3-2-4-6-8-10/h2-8,11H2,1H3 . Its canonical SMILES structure is COC(=O)C1(CCCCCC1)N .


Physical And Chemical Properties Analysis

Methyl 1-amino-1-cyclooctanecarboxylate has a molecular weight of 185.26 g/mol . It has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 3 . The compound has a rotatable bond count of 2 . The exact mass and monoisotopic mass of the compound are 185.141578849 g/mol . The topological polar surface area is 52.3 Ų , and it has a heavy atom count of 13 .

Scientific Research Applications

Ethylene Agonist in Plant Physiology

Specific Scientific Field

Plant physiology and hormone regulation.

Summary of the Application

Methyl-ACC, a structural analog of 1-aminocyclopropane-1-carboxylate acid (ACC), has been identified as an agonist of ethylene response in plants. Ethylene is a crucial gaseous phytohormone that regulates various physiological and developmental processes. Previous studies have identified ACC analogs as ethylene antagonists, but this study sheds light on methyl-ACC’s role as an agonist.

Methods of Application

Results and Outcomes

Mechanism

The exact mechanism by which methyl-ACC exerts its function remains a topic of discussion.

This study contributes to our understanding of the structure–function-regulation relationship of compounds associated with ethylene biosynthesis . Methyl-ACC’s potential as a PGR opens avenues for further research and practical applications in crop management and postharvest handling.

properties

IUPAC Name

methyl 1-aminocyclooctane-1-carboxylate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H19NO2/c1-13-9(12)10(11)7-5-3-2-4-6-8-10/h2-8,11H2,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LLDGFHBTNMXXOL-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC(=O)C1(CCCCCCC1)N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H19NO2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID80363746
Record name METHYL 1-AMINO-1-CYCLOOCTANECARBOXYLATE
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80363746
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

185.26 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Methyl 1-amino-1-cyclooctanecarboxylate

CAS RN

183429-68-7
Record name Methyl 1-aminocyclooctanecarboxylate
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=183429-68-7
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name METHYL 1-AMINO-1-CYCLOOCTANECARBOXYLATE
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80363746
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

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